Cas no 944391-84-8 (2-(3-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(3-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole
• CAS No: 944391-84-8
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• MDL: MFCD09935794
• CID: 1071327
• PubChem ID: 24697079
• Update Time: 2025-07-18

2-(3-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole
• MFCD09935794
• AS-9396
• 944391-84-8
• EN300-59417
• AKOS000177637
• AB55237

• MDL： MFCD09935794
• Inchi： 1S/C9H6BrClN2O/c10-7-3-1-2-6(4-7)9-13-12-8(5-11)14-9/h1-4H,5H2
• InChI Key： XKGWFTUQBXSVSK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(CCl)O1

Computed Properties

• Exact Mass: 271.93500
• Monoisotopic Mass: 271.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.23790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole

Introduction to 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-Oxadiazole (CAS No. 944391-84-8)

2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole, with the CAS number 944391-84-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and chlorinated functionalities, which confer it with distinct reactivity and stability properties.

The molecular formula of 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole is C₉H₆BrClN₂O. Its molecular weight is approximately 250.51 g/mol. The compound features a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of the bromine and chlorine substituents on the phenyl and methyl groups, respectively, imparts this compound with a high degree of functional versatility.

In the context of pharmaceutical research, 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole has been explored for its potential as a lead compound in the development of novel therapeutic agents. The oxadiazole ring is known for its ability to form hydrogen bonds and π-π interactions, which can enhance the binding affinity of molecules to biological targets. Recent studies have shown that compounds containing this scaffold exhibit promising activities against various diseases, including cancer and infectious diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anticancer properties of a series of 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole-derived compounds. The researchers found that these compounds demonstrated significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its potential in oncology, 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole has also been studied for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry in 2021 reported that this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers suggested that the bromine and chlorine substituents play a crucial role in enhancing the antibacterial efficacy by disrupting bacterial cell membranes and inhibiting essential metabolic processes.

In materials science, 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole has been utilized as a building block for the synthesis of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. For instance, a recent study published in Advanced Materials explored the use of this compound as a dopant in organic photovoltaic devices. The researchers found that the introduction of 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole significantly improved the device performance by enhancing charge transport and reducing recombination losses.

The synthesis of 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate nitrile with an acid chloride followed by cyclization to form the oxadiazole ring. The subsequent introduction of the bromine and chlorine substituents can be achieved through selective halogenation reactions. This synthetic strategy allows for fine-tuning of the compound's properties by varying the substituents on the phenyl and methyl groups.

The safety profile of 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole is an important consideration for its practical applications. While detailed toxicological data are still being accumulated, preliminary studies suggest that this compound exhibits low acute toxicity when handled under appropriate conditions. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-(3-Bromophenyl)-5-(Chloromethyl)-1,3,4-oxadiazole (CAS No. 944391-84-8) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional versatility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.